N-(5-(4-chlorobenzyl)thiazol-2-yl)-2-((furan-2-ylmethyl)amino)acetamide

• IUPAC Name: N-[5-[(4-chlorophenyl)methyl]-1,3-thiazol-2-yl]-2-(furan-2-ylmethylamino)acetamide
• InChI: InChI=1S/C17H16ClN3O2S/c18-13-5-3-12(4-6-13)8-15-10-20-17(24-15)21-16(22)11-19-9-14-2-1-7-23-14/h1-7,10,19H,8-9,11H2,(H,20,21,22)
• InChI Key: ISKQPQWGYRQVJD-UHFFFAOYSA-N
• Canonical SMILES: C1=COC(=C1)CNCC(=O)NC2=NC=C(S2)CC3=CC=C(C=C3)Cl
• Molecular Formula: C17H16ClN3O2S
• Molecular Weight: 361.8 g/mol
• CAS No.: 854004-20-9

Description

N-(5-(4-chlorobenzyl)thiazol-2-yl)-2-((furan-2-ylmethyl)amino)acetamide is a chemical compound that has been synthesized for scientific research purposes. This compound has gained attention due to its potential therapeutic properties and has been studied extensively in recent years.

Scientific Research Applications

1. Structural Analysis and Metabolic Stability

The research into phosphoinositide 3-kinase (PI3K)/mammalian target of rapamycin (mTOR) dual inhibitors showcases the exploration of heterocyclic compounds to improve metabolic stability. While the compound directly mentioned doesn't appear in the retrieved studies, the structural investigation of similar compounds highlights the significance of heterocyclic analogs in enhancing metabolic profiles, suggesting potential utility in designing more stable and effective therapeutic agents (Stec et al., 2011).

2. Carcinogenicity Studies

The evaluation of carcinogenic potential in compounds with heterocyclic substituents, such as the studies on 5-nitrofurans, emphasizes the importance of chemical structure in determining health risks. Although not directly related to the specific compound , this research area underlines the critical need for understanding the carcinogenic properties of chemically similar compounds, which could inform safety assessments of related substances (Cohen et al., 1975).

3. Crystallographic Studies

Investigations into the crystal structures of related N-aryl-2-chloroacetamide derivatives provide insight into the molecular configurations and intermolecular interactions that could influence the biological activity and stability of similar compounds. These studies are essential for drug design, offering a foundation for modifying chemical structures to achieve desired therapeutic effects (Boechat et al., 2011).

4. Synthesis and Pharmacological Activities

Research into thiazolopyrimidine derivatives, including the synthesis and evaluation of their antinociceptive and anti-inflammatory properties, demonstrates the broad potential of thiazole-based compounds in medicinal chemistry. These findings suggest that derivatives of N-(5-(4-chlorobenzyl)thiazol-2-yl)-2-((furan-2-ylmethyl)amino)acetamide could be explored for similar pharmacological activities, highlighting the versatility of thiazole compounds in drug development (Selvam et al., 2012).